Cas no 1286725-24-3 (1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea
• CAS No: 1286725-24-3
• MF: C₁₈H₂₀N₄O₅
• MW: 372.375204086304
• CID: 6342942
• PubChem ID: 52416701
• Update Time: 2025-10-29

1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea
• VU0528664-1
• AKOS024528064
• 1286725-24-3
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]urea
• 1-(3,4-dimethoxybenzyl)-3-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)urea
• F5947-0349

• Inchi： 1S/C18H20N4O5/c1-10-7-13(11(2)26-10)16-21-22-18(27-16)20-17(23)19-9-12-5-6-14(24-3)15(8-12)25-4/h5-8H,9H2,1-4H3,(H2,19,20,22,23)
• InChI Key： GSIYFCXRQZHKOQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=NN=C(NC(NCC3C=CC(=C(C=3)OC)OC)=O)O2)=C1C

Computed Properties

• Exact Mass: 372.14336975g/mol
• Monoisotopic Mass: 372.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea (CAS No. 1286725-24-3)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea (CAS No. 1286725-24-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique combination of a dimethoxyphenyl moiety, a dimethylfuran group, and a 1,3,4-oxadiazole core makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive compound due to its ability to interact with specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's oxadiazole ring is known for its stability and versatility, making it a key scaffold in the design of enzyme inhibitors and receptor modulators. Its dimethylfuran component also contributes to its lipophilicity, which is crucial for membrane permeability and bioavailability.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. Scientists have explored various multi-step synthesis protocols to optimize yield and purity. The urea linkage in its structure is particularly noteworthy, as it often enhances binding affinity to biological targets. Additionally, the dimethoxyphenyl group is associated with antioxidant properties, which aligns with current trends in neuroprotective and anti-inflammatory research.

The agrochemical industry has also shown interest in CAS No. 1286725-24-3 due to its potential as a plant growth regulator or pesticide. The 1,3,4-oxadiazole derivatives are known for their herbicidal and fungicidal activities, making this compound a subject of ongoing field trials. Environmental sustainability is a hot topic in this context, and researchers are investigating whether this molecule can offer low-toxicity alternatives to conventional agrochemicals.

From a pharmacokinetic perspective, 1-(3,4-dimethoxyphenyl)methyl-3-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-ylurea exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its logP value suggests balanced hydrophilicity and lipophilicity, a desirable trait for oral bioavailability. Recent in vitro studies have highlighted its potential in modulating kinase pathways, a area of high interest in oncology and metabolic disorder research.

In summary, CAS No. 1286725-24-3 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its intricate structure and functional groups offer a rich platform for further exploration, particularly in the context of targeted drug delivery and green chemistry. As research progresses, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics and sustainable agricultural solutions.